Cas no 1179362-15-2 (5-fluoropyridine-2-carboxamidine hydrochloride)

• Product Name: 5-fluoropyridine-2-carboxamidine hydrochloride
• CAS No: 1179362-15-2
• MF: C₆H₇ClFN₃
• MW: 175.591283082962
• MDL: MFCD12755545
• CID: 1006342
• PubChem ID: 53484931
• Update Time: 2025-07-21

5-fluoropyridine-2-carboxamidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoropicolinimidamide hydrochloride
• 5-Fluoropicolinimidamide HCl
• 5-Fluoropyridine-2-carboxamidine hydrochloride
• 5-fluoropyridine-2-carbox...
• 5-Fluoropyridine-2-carboxamidine HCl
• PB33102
• AK130362
• ST2401913
• AB0000603
• 5-fluoropyridine-2-carboximidamide;hydrochloride
• 5-fluoropyridine-2-carboximidamide hydrochloride
• 2-Pyridinecarboximidamide, 5-fluoro-, hydrochloride (1:1)
• 5-Fluoropyridine
• 5-fluoropicolinimidamidehydrochloride
• Pyridinecarboximidamide, 5-fluoro-, hydrochloride (1:1)
• 5-Fluoro-2-pyridinecarboximidamide Hydrochloride
• AKOS015849861
• 5-Fluoropyridine-2-carboximidamide--hydrogen chloride (1/1)
• 1179362-15-2
• CS-0050475
• Z1255388124
• SY097239
• DTXSID90704282
• MFCD12755545
• DS-6657
• DB-358984
• EN300-2979035
• SCHEMBL17893734
• 5-fluoropyridine-2-carboxamidine hydrochloride

• MDL： MFCD12755545
• Inchi： 1S/C6H6FN3.ClH/c7-4-1-2-5(6(8)9)10-3-4;/h1-3H,(H3,8,9);1H
• InChI Key： ABPKTTZDUVDKMF-UHFFFAOYSA-N
• SMILES： Cl.FC1=CN=C(C(=N)N)C=C1

Computed Properties

• Exact Mass: 175.0312531g/mol
• Monoisotopic Mass: 175.0312531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8

5-fluoropyridine-2-carboxamidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-fluoropyridine-2-carboxamidine hydrochloride

Introduction to 5-fluoropyridine-2-carboxamidine hydrochloride (CAS No. 1179362-15-2)

5-fluoropyridine-2-carboxamidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1179362-15-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both a carboxamidine functional group and a fluorine atom at the 5-position of the pyridine ring imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

Thefluoropyridine moiety is a key structural feature that enhances the metabolic stability and binding affinity of small-molecule drugs. Fluorine atoms, when incorporated into pharmaceutical compounds, can modulate pharmacokinetic profiles, improve bioavailability, and increase binding interactions with biological targets. In particular, the 5-fluoro substitution in5-fluoropyridine-2-carboxamidine hydrochloride contributes to its potential as an intermediate in the synthesis of more complex pharmacophores. The carboxamidine group further extends its utility by serving as a versatile handle for further chemical modifications, enabling the development of novel derivatives with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance offluoropyridine-2-carboxamidine hydrochloride as a building block for therapeutic agents. Its structural motif has been explored in the design of molecules targeting various disease pathways, including cancer, inflammation, and infectious diseases. The carboxamidine functionality, in particular, has shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are often dysregulated in pathological conditions. By leveraging the inherent reactivity of this group, researchers have been able to develop potent and selective inhibitors that exhibit improved pharmacological properties.

In the realm of oncology, fluorinated pyridines have emerged as critical components in the development of targeted therapies. Compounds containing this scaffold have demonstrated efficacy in preclinical models by interfering with key signaling pathways involved in tumor growth and progression. For instance, studies have indicated that5-fluoropyridine-2-carboxamidine hydrochloride derivatives exhibit inhibitory effects on tyrosine kinases, which are central to many oncogenic signaling cascades. The ability to fine-tune the pharmacophore through structural modifications has allowed for the optimization of drug candidates with enhanced potency and reduced toxicity.

Thehydrochloride salt form of this compound ensures better solubility and stability, facilitating its use in both laboratory settings and potential clinical applications. Solubility is a critical factor in drug formulation, as it directly impacts bioavailability and therapeutic efficacy. By incorporating a hydrochloride salt, manufacturers can ensure that5-fluoropyridine-2-carboxamidine hydrochloride remains soluble in aqueous solutions, making it easier to incorporate into drug formulations such as oral tablets or injectable solutions.

Current research efforts are focused on expanding the chemical space offluoropyridine-2-carboxamidine hydrochloride-based compounds through innovative synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents at strategic positions within the molecule. These modifications not only enhance biological activity but also provide insights into structure-activity relationships (SAR), guiding future drug design strategies.

The pharmaceutical industry continues to invest heavily in fluorinated heterocycles due to their proven track record in drug development. Notable examples include several FDA-approved drugs that incorporate fluoropyridine moieties into their structures. This success underscores the significance of5-fluoropyridine-2-carboxamidine hydrochloride as a versatile intermediate for synthesizing next-generation therapeutics. As research progresses, new applications for this compound are likely to emerge, further solidifying its role in modern medicinal chemistry.

In conclusion,5-fluoropyridine-2-carboxamidine hydrochloride (CAS No. 1179362-15-2) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features combined with its potential for chemical modification make it an invaluable tool for researchers seeking to develop novel therapeutic agents. With ongoing advancements in synthetic chemistry and pharmacological evaluation, this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.